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Compound of Interest

Compound Name: 3-Fluoro-2-methyl-5-nitropyridine
Cat. No.: B13659571
Get Quote
\ J

Part 1: Chemical Identity & Strategic Importance[1]
The Compound at a Glance

3-Fluoro-2-methyl-5-nitropyridine is a highly specialized heterocyclic building block used
primarily in the synthesis of pharmaceutical active ingredients (APIs).[1][2] Its structural
uniqueness lies in the "push-pull” electronic nature of the pyridine ring: the electron-
withdrawing nitro group at the 5-position and the electron-donating methyl group at the 2-
position, modulated by the steric and electronic influence of the fluorine atom at the 3-position.

Unlike its isomer 2-fluoro-3-methyl-5-nitropyridine, where the fluorine is highly labile to
nucleophilic aromatic substitution (SNAr), the fluorine in this compound is at the 3-position
(meta to the nitrogen), rendering it significantly more stable. This stability makes it an ideal
scaffold for reactions targeting the nitro group (reduction) or the methyl group
(oxidation/halogenation) without compromising the fluorinated core.

Identification Data
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Parameter Specification

Chemical Name 3-Fluoro-2-methyl-5-nitropyridine
CAS Number 1806428-76-1

Molecular Formula CeHsFN202

Molecular Weight 156.11 g/mol

SMILES Cclnc(cn(clF)[O-])

) Crystalline Solid (Low melting point likely; often
Physical State
yellow/pale brown)

Soluble in DMSO, Methanol, DCM, Ethyl

Solubility ]
Acetate; Poorly soluble in water.

Part 2: Hazard Profiling & Risk Assessment
GHS Classification (Derived & Analog-Based)

Note: While specific toxicological data for this isomer is limited, the following classification is
derived from Structure-Activity Relationships (SAR) of analogous nitropyridines (e.g., 3-fluoro-
2-nitropyridine).
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Hazard Category

GHS Code

Hazard Statement

Mechanistic Insight

Acute Toxicity (Oral)

H302

Harmful if swallowed.

[3]

Nitro-aromatics can
interfere with oxygen
transport
(methemoglobinemia
risk) and cellular

respiration.

Skin Irritation

H315

Causes skin irritation.

[4]

Pyridine bases are
lipophilic and
penetrate the stratum
corneum, causing

local inflammation.

Eye Irritation

H319

Causes serious eye

irritation.[4]

Nitrogenous bases
are inherently irritating
to mucous

membranes.

STOT - SE

H335

May cause respiratory

irritation.[3]

Dust or vapor
inhalation triggers
upper respiratory tract

inflammation.

Critical Risk Analysis

o Thermal Instability: The nitro group (-NOz2) confers potential energetic instability. While not a

primary explosive, nitropyridines can decompose violently if heated under confinement or

subjected to adiabatic shock.

o Skin Absorption: Pyridine derivatives often possess high skin permeability. The presence of

the fluorine atom increases lipophilicity, potentially enhancing dermal absorption rates

compared to non-fluorinated analogs.

» Reactivity: The methyl group at C2 is activated. In the presence of strong bases,

deprotonation can occur, leading to exothermic condensations.
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Part 3: Advanced Handling Protocols
Engineering Controls & PPE

This compound requires a Level 2 Containment strategy. Do not handle on an open benchtop.

o Respiratory: Work strictly within a certified chemical fume hood. If handling powders outside
a hood (e.g., weighing), use a NIOSH N95 or P100 respirator.

e Dermal: Double-gloving is recommended.
o Inner Glove: Nitrile (4 mil).
o Quter Glove: Nitrile (minimum 5 mil) or Neoprene.
o Rationale: Fluorinated pyridines can permeate standard latex rapidly.

e Ocular: Chemical splash goggles. Face shield required if working with quantities >5g or
during exothermic additions.

Safe Handling Workflow

The following diagram outlines the logical decision tree for handling this compound safely in a
research setting.
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Emergency Path

Start: Handling 3-Fluoro-2-methyl-5-nitropyridine Spill Detected

Check Storage: 2-8°C (Cold Chain)

! | | .

Don PPE:
Nitrile Gloves (Double), Goggles, Lab Coat

Absorb with Vermiculite -> Seal

Transfer to Fume Hood

Weighing Procedure:
Avoid Dust Generation

:

Dissolution:
Add Solvent (DCM/MeOH) Slowly

Reaction Setup:
Inert Atmosphere (N2/Ar)

Disposal:
Segregated Organic Waste (Halogenated)

Click to download full resolution via product page

Figure 1: Standard Operating Procedure (SOP) flow for handling fluorinated nitropyridines.
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Experimental Protocol: Reduction to Amine

A common application is reducing the nitro group to an amine (3-Fluoro-2-methyl-5-
aminopyridine).

Method: Iron/Ammonium Chloride Reduction (Mild & Selective)
e Setup: 3-neck round bottom flask with reflux condenser and mechanical stirrer.
e Solvent: Ethanol:Water (3:1 ratio).
e Reagents:
o 1.0 eq 3-Fluoro-2-methyl-5-nitropyridine.
o 5.0 eq Iron powder (fine mesh).
o 3.0 eg Ammonium Chloride (NH4ClI).
» Procedure:
o Dissolve substrate in Ethanol/Water.
o Add NH4Cl and Iron powder.

o Heat to reflux (approx. 70-80°C) for 2-4 hours. Monitor by LCMS (Disappearance of Nitro
peak M+, Appearance of Amine peak M-30+2).

o Safety Note: This reaction is exothermic.[5] The induction period can be deceptive; do not
overheat initially.

o Workup: Filter hot through Celite to remove iron residues. Concentrate filtrate.[1] Neutralize
with NaHCOs and extract with Ethyl Acetate.

Part 4: Emergency Response & Toxicology
First Aid Measures
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Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen. Alert:
Nitropyridines can cause delayed respiratory edema.

Skin Contact: Wash with polyethylene glycol 400 (PEG 400) if available, followed by soap
and water. PEG is superior for removing lipophilic aromatics.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

Ingestion: Rinse mouth. Do NOT induce vomiting.

Fire Fighting

Extinguishing Media: Water spray, Dry chemical, COz, or Alcohol-resistant foam.

Specific Hazards: Emits toxic fumes under fire conditions: Carbon oxides (COx), Nitrogen
oxides (NOx), and Hydrogen Fluoride (HF).

Firefighter PPE: Self-Contained Breathing Apparatus (SCBA) is mandatory due to HF
generation.

Synthetic Utility Pathway

Understanding the downstream utility helps justify the risk.
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Figure 2: Primary synthetic divergence points for drug discovery applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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